Cas no 17181-62-3 (4,4'-(Pentane-1,1-diyl)diphenol)

• Product Name: 4,4'-(Pentane-1,1-diyl)diphenol
• CAS No: 17181-62-3
• MF: C₁₇H₂₀O₂
• MW: 256.339505195618
• CID: 122159
• PubChem ID: 11032503
• Update Time: 2025-04-18

4,4'-(Pentane-1,1-diyl)diphenol Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Pentane-1,1-diyl)diphenol
• 1,1-BIS(4-HYDROXYPHENYL)PENTANE
• 4-[1-(4-hydroxyphenyl)pentyl]phenol
• Phenol,4,4'-pentylidenebis-
• DTXSID30452694
• 17181-62-3
• SCHEMBL335067

• Inchi： 1S/C17H20O2/c1-2-3-4-17(13-5-9-15(18)10-6-13)14-7-11-16(19)12-8-14/h5-12,17-19H,2-4H2,1H3
• InChI Key： CLTDLQYTLRVDJJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C1C=CC(=CC=1)O)CCCC

Computed Properties

• Exact Mass: 256.1464
• Monoisotopic Mass: 256.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46